Cas no 19481-10-8 (CATECHOL, [14C(U)])

• Product Name: CATECHOL, [14C(U)]
• CAS No: 19481-10-8
• MF: C₆H₆O₂
• MW: 122.065889835358
• CID: 123593
• PubChem ID: 11480435
• Update Time: 2025-04-18

CATECHOL, [14C(U)] Chemical and Physical Properties

Names and Identifiers

• CATECHOL, [14C(U)]
• CATECHOL-UL-14C
• CATECHOL-UL-14C (SOLID)
• pyrocatechol-ul-14C
• Catechol,[14c(u)]
• 19481-10-8

• Inchi： 1S/C6H6O2/c7-5-3-1-2-4-6(5)8/h1-4,7-8H/i1+2,2+2,3+2,4+2,5+2,6+2
• InChI Key： YCIMNLLNPGFGHC-YROCTSJKSA-N
• SMILES： O[14C]1[14CH]=[14CH][14CH]=[14CH][14C]=1O

Computed Properties

• Exact Mass: 122.0562314g/mol
• Monoisotopic Mass: 122.0562314g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

CATECHOL, [14C(U)] Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 20/21-36/38-34-23/24/25-11
• Safety Instruction： 26-36/37-45-36/37/39-23-16
• Hazardous Material Identification：
• Risk Phrases：20/21-36/38-34-23/24/25-11